argon-38

Geochronology Isotope Dilution Mass Spectrometry K-Ar Dating

Argon-38 is a stable, naturally occurring isotope of the noble gas argon, with an atomic mass of approximately 37.9627322 amu and a natural abundance of only 0.063%. Its atomic nucleus contains 18 protons and 20 neutrons, conferring a spin of 0 and making it a doubly magic isotope with exceptional nuclear stability.

Molecular Formula Ar
Molecular Weight 37.962732 g/mol
Cat. No. B12055567
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Nameargon-38
Molecular FormulaAr
Molecular Weight37.962732 g/mol
Structural Identifiers
SMILES[Ar]
InChIInChI=1S/Ar/i1-2
InChIKeyXKRFYHLGVUSROY-YPZZEJLDSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Argon-38 Isotope: High-Purity Stable Nuclide for Specialized Scientific and Industrial Applications


Argon-38 is a stable, naturally occurring isotope of the noble gas argon, with an atomic mass of approximately 37.9627322 amu and a natural abundance of only 0.063% [1]. Its atomic nucleus contains 18 protons and 20 neutrons, conferring a spin of 0 and making it a doubly magic isotope with exceptional nuclear stability [2]. Unlike the dominant argon-40 isotope (99.6% abundance), which is largely radiogenic, argon-38 is a primordial nuclide that serves as a critical non-radiogenic reference in geochronology and cosmochemistry [3]. Commercially, enriched argon-38 is available in purities up to 99.90% [4] and 95 atom % , positioning it as a specialized research tool for isotope dilution mass spectrometry (IDMS), nuclear physics, and planetary science.

Why Natural Argon or Other Argon Isotopes Cannot Substitute for Enriched Argon-38 in Precision Applications


Natural argon is a mixture of three stable isotopes, of which argon-38 constitutes merely 0.063%, with argon-40 dominating at 99.6% and argon-36 at 0.334% [1]. For applications requiring isotopic labeling, such as isotope dilution mass spectrometry (IDMS) in K-Ar dating, the natural abundance of argon-38 is too low to serve as an effective spike; it must be enriched to at least 95 atom % to provide a measurable and distinct isotopic signature [2]. Furthermore, argon-36 and argon-40 differ not only in mass but also in their nuclear origin and behavior: argon-40 is largely radiogenic from ⁴⁰K decay, while argon-38 is a stable, non-radiogenic reference essential for correcting mass fractionation and determining cosmogenic exposure ages [3]. In nuclear physics, the specific neutron number of argon-38 (N=20) makes it a doubly magic nucleus with unique properties that cannot be replicated by substituting argon-36 (N=18) or argon-40 (N=22) [4]. Simply using natural argon or an alternative isotope would compromise the accuracy, sensitivity, and scientific validity of these specialized measurements.

Quantitative Differentiation of Argon-38: Direct Comparative Data for Scientific Procurement


Isotopic Enrichment for IDMS: From 0.063% Natural Abundance to 95 Atom % for Precise Geochronology Spiking

Enriched argon-38 is the definitive spike isotope for isotope dilution mass spectrometry (IDMS) in K-Ar and ⁴⁰Ar/³⁹Ar dating. Its natural abundance is only 0.063%, making it ineffective as a tracer in its unenriched form [1]. Commercial enrichment achieves purities of 95 atom % (Sigma-Aldrich) and 99.90% (ISOFLEX), representing a >1,500-fold increase in concentration compared to the natural isotopic mixture [2]. This enriched spike is dissolved in a solid silicate matrix and added to geological samples to precisely quantify radiogenic ⁴⁰Ar content, enabling age determinations with minimal analytical uncertainty [3].

Geochronology Isotope Dilution Mass Spectrometry K-Ar Dating

Cryogenic Distillation Separation: First Measured Isotopic Separation of Argon-38 in the 26 m Aria Prototype

The Aria cryogenic distillation plant, a key component of the DarkSide-20k dark matter search, has demonstrated the first measured isotopic separation of argon by distillation, simultaneously separating ³⁶Ar, ³⁸Ar, and ⁴⁰Ar [1]. Using a 26 m tall prototype column, the experiment observed separation of argon-38 relative to argon-40, with the time-averaged separation factor S^{TB}_{38-40} measured across multiple runs [2]. The logarithmic relative volatility for the 38-40 pair (ln α_{38-40}) was determined with an uncertainty of approximately 12%, confirming that argon-38 can be efficiently removed from bulk argon-40 to meet ultra-low-background detector requirements [3]. This provides a direct, quantitative basis for producing detector-grade argon depleted in ³⁸Ar.

Dark Matter Detection Cryogenic Distillation Isotope Separation

Thermal Diffusion Cascade Enrichment: 28% Argon-38 Peak Achieved in a Five-Stage Cascade (1965)

Historical thermal diffusion data from Mound Laboratory (1965) provide a benchmark for argon-38 enrichment: a five-stage argon cascade built up an argon-38 peak of approximately 28% [1]. Starting from a natural abundance of 0.063%, this represents a ~444-fold enrichment, demonstrating the feasibility of producing mid-level enriched argon-38 for specialized research applications. While modern enrichment methods (e.g., cryogenic distillation) achieve higher purities, this data point offers a quantitative reference for the separation factor achievable with thermal diffusion technology [2].

Thermal Diffusion Isotope Enrichment Stable Isotope Production

36Ar/38Ar Isotopic Ratio as a Cosmochemical Tracer: Distinguishing Planetary and Solar Wind Sources

The ³⁶Ar/³⁸Ar isotopic ratio is a critical discriminant between different solar system reservoirs. Measurements of the Martian atmosphere by the Curiosity rover yielded a ratio of ~3.9 (upper limit), significantly lower than the solar wind value of 5.5 ± 0.6 [1][2]. The ³⁶Ar/³⁸Ar ratio in the Earth's atmosphere is 0.337/0.063 = 5.35, similar to solar wind, while outer planet atmospheres exhibit extreme enrichment in ³⁶Ar relative to ⁴⁰Ar (36:38:40 ≈ 8400:1600:1) [3]. These variations, detectable only through precise measurement of argon-38 abundance, enable planetary provenance studies, cosmic ray exposure age dating, and understanding of solar system evolution.

Cosmochemistry Planetary Science Noble Gas Geochemistry

Nuclear Structure Differentiation: Argon-38 as a Doubly Magic Isotope (N=20) with Spin 0

Argon-38 possesses a doubly magic nuclear configuration (Z=18, N=20), resulting in exceptional stability and a nuclear spin of 0 [1]. This contrasts with argon-36 (N=18) and argon-40 (N=22), neither of which are doubly magic. The specific neutron number influences neutron capture cross-sections and decay pathways: ³⁸Ar can be produced via positron emission from ³⁸K or beta decay of ³⁸Cl, and it serves as a target for producing ³⁹Ar via neutron capture in subsurface environments [2]. These nuclear properties are exploited in activation analysis, nuclear physics research, and the production of radioisotopes for medical and industrial applications.

Nuclear Physics Activation Analysis Isotope Production

High-Value Application Scenarios for Enriched Argon-38 Based on Quantitative Differentiation Evidence


Precision Geochronology: K-Ar and ⁴⁰Ar/³⁹Ar Dating Spike

Enriched argon-38 (≥95 atom %) is the industry-standard spike for isotope dilution mass spectrometry (IDMS) in K-Ar and ⁴⁰Ar/³⁹Ar geochronology. The >1,500-fold enrichment over natural abundance enables precise quantification of radiogenic ⁴⁰Ar in rocks and minerals, with uncertainties minimized through solid silicate matrix spiking methods [1]. Laboratories performing geological age determinations should procure high-purity argon-38 to ensure measurement accuracy and inter-laboratory comparability.

Dark Matter and Neutrino Detector Calibration

The Aria cryogenic distillation plant has demonstrated the feasibility of separating argon-38 from bulk argon-40 to achieve detector-grade purity for dark matter searches (DarkSide-20k) and neutrino experiments [2]. Enriched argon-38, or argon-38-depleted gas, serves as a calibration standard or target material to reduce radioactive backgrounds from ³⁹Ar and other isotopes. Procurement of isotopically tailored argon-38 is essential for next-generation low-background physics experiments.

Planetary Science and Cosmochemistry Reference Gas

Precise measurement of the ³⁶Ar/³⁸Ar ratio is a cornerstone of planetary science, enabling discrimination between Martian, terrestrial, and solar wind sources. Enriched argon-38 is used to prepare synthetic reference gases with known isotopic compositions for calibrating noble gas mass spectrometers [3]. Researchers studying Martian meteorites, lunar samples, or interstellar media should procure high-purity argon-38 to ensure accurate isotopic ratio determinations.

Nuclear Physics and Activation Analysis Target Material

The doubly magic nucleus of argon-38 (N=20, Z=18) makes it a unique target for nuclear structure studies and activation analysis. Its specific neutron capture cross-section and decay parentage (³⁸K, ³⁸Cl) are exploited in the production of radioisotopes such as ³⁹Ar [4]. Enriched argon-38 is required for experiments investigating nuclear magic numbers, beta decay, and neutron activation in subsurface environments.

Technical Documentation Hub

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